Cas no 650-66-8 (4-hydroxypregn-4-ene-3,20-dione)

• Product Name: 4-hydroxypregn-4-ene-3,20-dione
• CAS No: 650-66-8
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 1684077
• PubChem ID: 164714
• Update Time: 2025-04-21

4-hydroxypregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxypregn-4-ene-3,20-dione
• 4-Hydroxyprogesterone
• Pregn-4-ene-3,20-dione, 4-hydroxy-
• BRN 2062556
• 650-66-8
• DTXSID50983551
• SCHEMBL2540247
• p-hydroxyprogesterone

• Inchi： 1S/C21H30O3/c1-12(22)14-6-7-15-13-4-5-17-19(24)18(23)9-11-21(17,3)16(13)8-10-20(14,15)2/h13-16,24H,4-11H2,1-3H3/t13-,14+,15-,16-,20+,21+/m0/s1
• InChI Key： DXNJBNPIVVOILB-QCGOMIHKSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=C(C(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 330.2196
• Monoisotopic Mass: 330.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.15
• Boiling Point: 487.5°C at 760 mmHg
• Flash Point: 262.7°C
• Refractive Index: 1.558
• PSA: 54.37